Cas no 1315351-11-1 (2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1315351-11-1
• MF: C₁₅H₂₂BNO₄
• MW: 291.15048456192
• MDL: MFCD09879111
• CID: 1033374
• PubChem ID: 45785843
• Update Time: 2025-08-02

2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-(Tetrahydro-furan-3-yloxy)pyridine-2-boronic acid pinacol ester
• 2-(TETRAHYDROFURAN-3-YLOXY)-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• AB54381
• AK119446
• KB-220019
• MolPort-021-801-092
• DTXSID00671310
• 2-[(Oxolan-3-yl)oxy]-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• AKOS015947607
• 6-(Tetrahydro-furan-3-yloxy)pyridine-2-boronicacidpinacolester
• 2-(oxolan-3-yloxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• A906204
• 6-(tetrahydrofuran-3-yloxy)pyridine-2-boronic acid pinacol ester
• 1315351-11-1

• MDL： MFCD09879111
• Inchi： 1S/C15H22BNO4/c1-14(2)15(3,4)21-16(20-14)12-6-5-7-13(17-12)19-11-8-9-18-10-11/h5-7,11H,8-10H2,1-4H3
• InChI Key： AAKBXCOMANMIML-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(N=2)OC2COCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.16400
• Monoisotopic Mass: 291.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81000
• LogP: 1.54850

2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine and Its Significance in Modern Chemical Research

2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1315351-11-1, is a compound of significant interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of both an ether group derived from tetrahydrofuran and a boronic ester functionality derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolane imparts distinct reactivity that is highly useful in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling.

The utility of this compound is further underscored by its application in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug discovery due to their ability to participate in efficient and selective coupling reactions. The tetrahydrofuran-3-yl moiety not only provides steric and electronic modulation but also enhances solubility and bioavailability, which are critical factors in pharmaceutical design. This dual functionality makes 2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine a versatile building block for constructing biologically active molecules.

In the realm of synthetic methodologies, this compound serves as an excellent precursor for the preparation of pyridine-based heterocycles, which are prevalent in many pharmacophores. The boronic ester component allows for facile introduction into various organic frameworks through palladium-catalyzed cross-coupling reactions. These reactions are cornerstone techniques in modern synthetic chemistry and have been instrumental in the development of numerous drugs on the market today. The ability to introduce complex substituents at specific positions within a pyridine core is particularly valuable for tailoring pharmacological properties such as binding affinity and metabolic stability.

Recent studies have demonstrated the application of 2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways and are often targeted by therapeutic agents. By leveraging its boronic ester functionality, researchers have been able to construct highly specific inhibitors that modulate kinase activity. This has led to promising results in preclinical studies where these inhibitors have shown efficacy in models of cancer and inflammatory diseases. The structural features of this compound allow for precise tuning of interactions with target proteins, thereby enhancing drug potency and selectivity.

The incorporation of tetrahydrofuran into the molecular structure is not merely a synthetic convenience but also contributes to the overall pharmacokinetic profile of derived compounds. Tetrahydropyrans are known to improve oral bioavailability by enhancing solubility and reducing metabolic clearance. This insight has guided medicinal chemists in designing next-generation drugs that are more effective and less prone to rapid degradation by metabolic enzymes. The combination of these attributes makes 2-((Tetrahydrofuran-3-yl)oxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine an indispensable tool in drug development pipelines.

Advances in computational chemistry have further enhanced the utility of this compound by enabling rapid virtual screening and molecular modeling studies. These computational approaches allow researchers to predict the behavior of 2-(Tetrahydrofuran-3-yloxy)-6-(4-methylpentamethyleneoxy)-6-(4-methylpentamethyleneoxy)-6-(dimethylsilyl)-6-borono-pyridin, facilitating the optimization of synthetic routes before experimental validation. Such high-throughput virtual screening has accelerated the discovery process by identifying promising candidates with minimal experimental effort.

The role of boronic esters extends beyond their use as intermediates; they also serve as critical components in materials science applications. For instance， boronic esters derived from dioxaborolanes have been employed in polymer chemistry for the synthesis of functionalized polymers with tailored properties. These polymers find applications in coatings、adhesives、and even electronic materials due to their unique reactivity and stability under various conditions. The versatility of (tetrahydrofuran) derivatives further broadens their applicability， making them indispensable across multiple disciplines.

Looking ahead， the future prospects for CAS no 1315351 - 11 - 1 remain highly promising as research continues to uncover new synthetic applications and biological functions。 The integration of machine learning algorithms with traditional chemical methodologies is expected to further streamline drug discovery processes， allowing for more rapid identification and optimization of lead compounds。 Given its well-established reactivity patterns， it is likely that this compound will continue to play a pivotal role in future pharmaceutical developments.